2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-(6-ethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C13H15N3O2S2/c1-3-5-16-12(18)9-6-8(4-2)20-11(9)15-13(16)19-7-10(14)17/h3,6H,1,4-5,7H2,2H3,(H2,14,17)
• InChI Key: DHZBSLBMYIWGHB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)N
• Molecular Formula: C13H15N3O2S2
• Molecular Weight: 309.4 g/mol

Description

2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a thieno[2,3-d]pyrimidine derivative that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is not fully understood. However, it is believed that the compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of diseases. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide have been extensively studied in preclinical models. The compound has been shown to exhibit potent cytotoxicity against cancer cells, induce apoptosis, and inhibit tumor growth. Additionally, the compound has been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide in lab experiments include its potent pharmacological effects, its ease of synthesis, and its relatively low cost. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide. These include further studies to elucidate its mechanism of action, the development of more potent analogs, and the evaluation of its potential therapeutic effects in various diseases. Additionally, the compound may have potential applications in other fields, such as agriculture and material science, which warrant further investigation.

Synthesis Methods

The synthesis of 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide involves the reaction of 3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-2-thiol with chloroacetic acid in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures to obtain the desired product in good yields.

Scientific Research Applications

The potential applications of 2-((3-Allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide in scientific research are vast. This compound has shown promising results in preclinical studies as a potential therapeutic agent for various diseases, including cancer, diabetes, and inflammation. The compound has been shown to exhibit potent cytotoxicity against cancer cells and to possess anti-inflammatory and antioxidant properties.